Cas no 120807-02-5 (L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI))

L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI) structure
120807-02-5 structure
Product Name:L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI)
CAS No:120807-02-5
MF:C13H15NO6S
MW:313.3263027668
CID:104885
PubChem ID:11120569
Update Time:2025-04-18

L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI)
    • (4S)-N-BENZOYL-4-(MESYLOXY)-L-PROLINE
    • 1-benzoyl-4-methylsulfonyloxypyrrolidine-2-carboxylic acid
    • cis-1-benzoyl-4-[(4-methylsulfonyl)oxy]-L-proline
    • (cis)-1-benzoyl-4-mesyloxy-L-proline
    • EC 416-040-0
    • (2S,4S)-1-benzoyl-4-methylsulfonyloxypyrrolidine-2-carboxylic acid
    • DTXSID20923565
    • 120807-02-5
    • cis-1-Benzoyl-4-mesyloxy-L-proline
    • 1-Benzoyl-4-[(methanesulfonyl)oxy]proline
    • (2S,4S)-1-BENZOYL-4-(METHANESULFONYLOXY)PYRROLIDINE-2-CARBOXYLIC ACID
    • ZLUIBJGFQFHEPT-QWRGUYRKSA-N
    • SCHEMBL10467900
    • 129155-63-1
    • cis-1-benzoyl-4-((4-methylsulfonyl)oxy)-L-proline
    • AKOS022180568
    • (2S,4S)-1-Benzoyl-4-((methylsulfonyl)oxy)pyrrolidine-2-carboxylic acid
    • Inchi: 1S/C13H15NO6S/c1-21(18,19)20-10-7-11(13(16)17)14(8-10)12(15)9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3,(H,16,17)/t10-,11-/m0/s1
    • InChI Key: ZLUIBJGFQFHEPT-QWRGUYRKSA-N
    • SMILES: S(C)(=O)(=O)O[C@@H]1CN(C(C2C=CC=CC=2)=O)[C@H](C(=O)O)C1

Computed Properties

  • Exact Mass: 313.06205
  • Monoisotopic Mass: 313.06200837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 100.98

L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI) Security Information

  • Hazard Category Code: 52/53
  • Safety Instruction: 61
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm